4-Acetamido-3-methoxybenzaldehyde

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: N-(4-formyl-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C10H11NO3/c1-7(13)11-9-4-3-8(6-12)5-10(9)14-2/h3-6H,1-2H3,(H,11,13)
• InChI Key: VJYXYXPGDZJZIN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)C=O)OC

Description

4-Acetamido-3-methoxybenzaldehyde is an aromatic aldehyde derivative featuring a methoxy group at the 3-position and an acetamido group at the 4-position of the benzene ring. The compound’s structure combines electron-donating (methoxy) and electron-withdrawing (acetamido) substituents, which influence its electronic properties, solubility, and reactivity.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Properties

The table below compares 4-Acetamido-3-methoxybenzaldehyde with structurally related compounds, highlighting substituent positions, functional groups, and inferred properties:

Compound Name	Substituent (Position 3)	Substituent (Position 4)	Functional Group	CAS Number/CCDC	Key Properties/Applications
4-Acetamido-3-methoxybenzaldehyde	Methoxy	Acetamido	Aldehyde	N/A	High polarity due to acetamido and methoxy groups; potential intermediate in pharmaceuticals or agrochemicals
4-Acetamido-3-bromoacetophenone	Bromo	Acetamido	Acetophenone	75135-49-6	Bromine enhances molecular weight and reactivity in nucleophilic substitutions; used in halogenation studies
4-Methoxy-3-methylbenzaldehyde	Methyl	Methoxy	Aldehyde	N/A	Reduced solubility compared to acetamido analogs; applied in fragrance or polymer research
4-(Dimethylamino)benzohydrazide	Dimethylamino	–	Hydrazide	CCDC 2032776	Strong hydrogen-bonding capacity; utilized in crystal engineering and coordination chemistry

Key Observations:

• Electron Effects : The acetamido group (electron-withdrawing) in 4-Acetamido-3-methoxybenzaldehyde deactivates the aromatic ring, directing electrophilic substitutions to specific positions. In contrast, 4-Methoxy-3-methylbenzaldehyde’s methyl group (electron-donating) increases electron density, altering reaction pathways .
• Solubility: The acetamido group enhances polarity and solubility in polar solvents (e.g., DMSO or methanol) compared to methyl or methoxy substituents alone .
• Functional Group Impact: Aldehydes (as in the target compound) are prone to oxidation or condensation reactions, whereas hydrazides (e.g., 4-(Dimethylamino)benzohydrazide) participate in Schiff base formation or metal coordination .

Comparative Chemical and Physical Properties

While direct data on 4-Acetamido-3-methoxybenzaldehyde are unavailable, the following trends are inferred from analogs:

• Melting Points: Compounds with acetamido groups (e.g., 4-Acetamido-3-bromoacetophenone) typically exhibit higher melting points (>150°C) due to hydrogen bonding, compared to methyl-substituted aldehydes (~80–100°C) .
• Stability : The methoxy group in position 3 may stabilize the aldehyde against oxidation compared to nitro or halogen substituents .